octadecyl phosphate

• Molecular Formula: C18H37O4P-2
• Molecular Weight: 348.5 g/mol
• IUPAC Name: octadecyl phosphate
• InChI: InChI=1S/C18H39O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21/h2-18H2,1H3,(H2,19,20,21)/p-2
• InChI Key: UHGIMQLJWRAPLT-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOP(=O)([O-])[O-]

Description

The compound with the identifier “octadecyl phosphate” is a chemical entity listed in the PubChem database

Preparation Methods

The synthetic routes and reaction conditions for the preparation of octadecyl phosphate are not explicitly detailed in the available literature. general synthetic methods for similar compounds often involve multi-step organic synthesis, including the use of specific reagents and catalysts to achieve the desired chemical structure. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

octadecyl phosphate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

octadecyl phosphate has various scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and pharmacological properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of octadecyl phosphate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

octadecyl phosphate can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar chemical structures or functional groups

Some similar compounds include:

CID 2632: A cephalosporin antibiotic with antibacterial properties.

CID 6540461: Another cephalosporin with similar pharmacological action.

CID 5362065: A compound with similar chemical structure and biological activity.

CID 5479530: A cephalosporin with unique chemical properties.

These comparisons help to understand the distinct features and potential advantages of this compound.